Cas no 370876-76-9 (2(5H)-Furanone,4-amino-5-(1-methylethoxy)-)

• Product name: 2(5H)-Furanone,4-amino-5-(1-methylethoxy)-
• CAS No: 370876-76-9
• MF: C₇H₁₁NO₃
• MW: 157.16714
• CID: 297704
• PubChem ID: 45083228

2(5H)-Furanone,4-amino-5-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,4-amino-5-(1-methylethoxy)-
• 2(5H)-Furanone, 4-amino-5-(1-methylethoxy)- (9CI)
• 370876-76-9
• 4-Amino-5-isopropoxyfuran-2(5H)-one

• Inchi： InChI=1S/C7H11NO3/c1-4(2)10-7-5(8)3-6(9)11-7/h3-4,7H,8H2,1-2H3
• InChI Key： JIDORMLBEFAQRC-UHFFFAOYSA-N
• SMILES： CC(OC1OC(=O)C=C1N)C

Computed Properties

• Exact Mass: 157.07393
• Monoisotopic Mass: 157.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2
• XLogP3: 0

Experimental Properties

• PSA: 61.55